Cas no 70672-06-9 (Benzoic acid, 2-(6-hydroxy-3-oxo-3H-xanthen-9-yl)-, methyl ester)

Benzoic acid, 2-(6-hydroxy-3-oxo-3H-xanthen-9-yl)-, methyl ester is a xanthene-derived ester compound with applications in dye synthesis and fluorescence-based technologies. Its structure features a benzoic acid moiety linked to a hydroxyxanthenone core, imparting photostability and tunable optical properties. The methyl ester group enhances solubility in organic solvents, facilitating its use in analytical and industrial processes. This compound is valued for its high purity, consistent performance, and compatibility with conjugation reactions, making it suitable for advanced material science and biochemical research. Its well-defined chemical properties ensure reproducibility in applications requiring precise fluorescence or chromogenic characteristics.
Benzoic acid, 2-(6-hydroxy-3-oxo-3H-xanthen-9-yl)-, methyl ester structure
70672-06-9 structure
Product Name:Benzoic acid, 2-(6-hydroxy-3-oxo-3H-xanthen-9-yl)-, methyl ester
CAS No:70672-06-9
MF:C21H14O5
MW:346.332866191864
MDL:MFCD01570253
CID:546870
PubChem ID:404882
Update Time:2025-11-02

Benzoic acid, 2-(6-hydroxy-3-oxo-3H-xanthen-9-yl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 2-(6-hydroxy-3-oxo-3H-xanthen-9-yl)-, methyl ester
    • methyl 2-(3-hydroxy-6-oxoxanthen-9-yl)benzoate
    • methyl 2-(6-hydroxy-3-oxo-3h-xanthen-9-yl) benzoate
    • SCHEMBL12295575
    • TSJ2FPY8T9
    • DTXSID00328059
    • CCG-54242
    • NSC-721439
    • MFCD01570253
    • NSC721439
    • Fluorescein Methyl ester
    • IWMKLWJDGZMNGT-UHFFFAOYSA-N
    • SR-01000643352-1
    • methyl 2-(6-hydroxy-3-oxo-3H-xanthen-9-yl)benzoate
    • 70672-06-9
    • MDL: MFCD01570253
    • Inchi: 1S/C21H14O5/c1-25-21(24)15-5-3-2-4-14(15)20-16-8-6-12(22)10-18(16)26-19-11-13(23)7-9-17(19)20/h2-11,22H,1H3
    • InChI Key: IWMKLWJDGZMNGT-UHFFFAOYSA-N
    • SMILES: O1C2=CC(C=CC2=C(C2C=CC=CC=2C(=O)OC)C2C=CC(=CC1=2)O)=O

Computed Properties

  • Exact Mass: 346.08412
  • Monoisotopic Mass: 346.084
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 3
  • Complexity: 701
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 72.8Ų

Experimental Properties

  • PSA: 72.83

Benzoic acid, 2-(6-hydroxy-3-oxo-3H-xanthen-9-yl)-, methyl ester Pricemore >>

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Additional information on Benzoic acid, 2-(6-hydroxy-3-oxo-3H-xanthen-9-yl)-, methyl ester

Comprehensive Overview of Benzoic acid, 2-(6-hydroxy-3-oxo-3H-xanthen-9-yl)-, methyl ester (CAS No. 70672-06-9)

Benzoic acid, 2-(6-hydroxy-3-oxo-3H-xanthen-9-yl)-, methyl ester (CAS No. 70672-06-9) is a synthetic organic compound belonging to the xanthene family. This compound is widely recognized for its unique structural features, combining a benzoic acid moiety with a xanthene core. The presence of both hydroxy and ester functional groups makes it a versatile intermediate in various chemical and industrial applications. Researchers and manufacturers often explore its potential in dye synthesis, fluorescence labeling, and pharmaceutical research, owing to its distinct photophysical properties.

In recent years, the demand for fluorescent probes and bioimaging agents has surged, driven by advancements in life sciences and medical diagnostics. Benzoic acid, 2-(6-hydroxy-3-oxo-3H-xanthen-9-yl)-, methyl ester has garnered attention due to its potential as a fluorophore. Its ability to emit bright fluorescence under specific conditions makes it a candidate for cellular imaging and molecular tracking. This aligns with the growing interest in non-invasive diagnostic tools and real-time monitoring of biological processes, topics frequently searched by professionals in the field.

The compound's chemical stability and solubility in organic solvents further enhance its utility in material science. For instance, it has been investigated for use in organic light-emitting diodes (OLEDs) and sensors, where its electron-donating and electron-accepting properties can be tailored for specific applications. These attributes resonate with the current focus on sustainable materials and energy-efficient technologies, which are hot topics in both academic and industrial circles.

From a synthetic perspective, Benzoic acid, 2-(6-hydroxy-3-oxo-3H-xanthen-9-yl)-, methyl ester is often prepared through esterification and condensation reactions. Its synthesis involves the careful selection of catalysts and reaction conditions to achieve high yields and purity. This aspect is particularly relevant to chemists searching for optimized synthetic routes or green chemistry alternatives, as the industry shifts toward environmentally friendly practices.

In the realm of analytical chemistry, this compound serves as a reference standard for chromatographic and spectroscopic techniques. Its well-defined UV-Vis absorption and fluorescence emission spectra make it a valuable tool for method validation and instrument calibration. Laboratories and research institutions frequently inquire about reliable standards and quality control measures, underscoring the importance of such compounds in ensuring accurate results.

Looking ahead, the potential applications of Benzoic acid, 2-(6-hydroxy-3-oxo-3H-xanthen-9-yl)-, methyl ester are expected to expand, particularly in nanotechnology and drug delivery systems. Its compatibility with nanoparticles and biopolymers opens doors for innovative solutions in targeted therapy and diagnostic imaging. These areas are of great interest to researchers exploring personalized medicine and next-generation therapeutics, topics that dominate scientific discussions and online searches.

In summary, Benzoic acid, 2-(6-hydroxy-3-oxo-3H-xanthen-9-yl)-, methyl ester (CAS No. 70672-06-9) is a multifaceted compound with significant relevance in chemical research, material science, and biomedical applications. Its unique properties and adaptability to emerging technologies make it a subject of ongoing exploration and innovation. As industries and academia continue to seek advanced materials and cutting-edge solutions, this compound is poised to play a pivotal role in shaping future developments.

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